Cas no 2770517-38-7 ((9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate
• CAS No: 2770517-38-7
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5856964
• PubChem ID: 165992317
• Update Time: 2025-05-30

(9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770517-38-7
• EN300-37398174
• (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C22H22N2O4/c25-20-10-9-19(23-20)22(27)12-24(13-22)21(26)28-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,27H,9-13H2,(H,23,25)
• InChI Key： BEPWTNTUNDNPET-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)C1CCC(N1)=O

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Additional information on (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate (CAS No. 2770517-38-7)

(9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate, CAS No. 2770517-38-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical composition, featuring a fluorene moiety linked to a hydroxylated azetidine ring substituted with a 5-oxopyrrolidine group, makes it a fascinating subject for research and innovation.

The fluorene backbone is renowned for its rigidity and stability, which are highly desirable properties in drug candidates. These characteristics contribute to the compound's ability to interact effectively with biological targets, thereby enhancing its potential as a pharmacophore. In contrast, the presence of the 5-oxopyrrolidine moiety introduces a polar and hydrogen-bonding capable region, which can be crucial for binding affinity and selectivity in biological systems.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymatic and protein pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate make it a compelling candidate for such applications. Specifically, the hydroxylated azetidine ring can serve as a scaffold for modulating enzyme activity, while the fluorene group provides a stable platform for further derivatization and optimization.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases play a critical role in numerous cellular processes, including proliferation, differentiation, and apoptosis. Dysregulation of these pathways is often associated with various diseases, making them attractive targets for therapeutic intervention. Preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against specific kinases, potentially leading to the development of novel anticancer agents.

The synthesis of (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-yl)azetidine-1-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the fluorene group typically begins with fluorobenzene derivatives or pre-formed fluorene precursors, followed by functionalization at the 9-position to incorporate the desired substituents. The subsequent steps involve constructing the azetidine ring and introducing the hydroxyl and oxopyrrolidine groups through well-established organic transformations.

The hydroxyl group on the azetidine ring is particularly important as it can participate in hydrogen bonding interactions with biological targets. This feature enhances the compound's binding affinity and selectivity, which are critical factors in drug design. Additionally, the oxopyrrolidine moiety contributes to the overall solubility and bioavailability of the compound, making it more suitable for oral administration or other routes of delivery.

In vitro studies have begun to explore the pharmacological properties of (9H-fluoren-9-yl)methyl 3-hydroxy-3-(5-oxopyrrolidin-2-y)azetidine -1-carboxylate. These studies have focused on its interaction with various enzymes and proteins relevant to disease pathways. For instance, researchers have examined its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are known to be involved in cell cycle regulation and are often overactive in cancer cells. Initial results have shown promising activity against certain CDK isoforms, suggesting that this compound may have therapeutic potential.

Beyond its applications in oncology, this compound has also shown promise in other therapeutic areas. For example, its structural features may make it suitable for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases. By modulating these enzymes, the compound could help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

The development of novel drug candidates often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic properties. In the case of (9H-fluoren -9 -y)methyl 3-hydroxy -3-(5 -oxopyrrolidin -2 -y l)azetidine -1-carbox yl ate , researchers are exploring various derivatives to enhance its therapeutic profile. This includes modifying substituents on the fluorene group or introducing additional functional groups into the azetidine ring to improve binding interactions with biological targets.

The use of computational methods has also been instrumental in understanding the structure-function relationships of this compound. Techniques such as molecular docking simulations allow researchers to predict how the molecule interacts with target proteins at an atomic level. These simulations can provide valuable insights into binding modes and help guide further optimization efforts.

In conclusion,(9H-fluoren -9 -ylmethyl 3-hydroxy -3-(5 -oxopyrrolidin -2 -y l)azetidine -1-carbox yl ate, CAS No. 2770517 -38 -7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for developing novel inhibitors targeting kinases and other enzymes involved in disease pathways. As research continues to uncover new insights into its pharmacological properties , this compound is poised to play an important role in future drug development efforts .